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Compound of Interest

Compound Name:
5-Bromo-2-

methylbenzenesulfonamide

Cat. No.: B1271157 Get Quote

This guide provides comprehensive safety protocols and logistical plans for handling 5-Bromo-
2-methylbenzenesulfonamide, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is critical for ensuring personal safety and

maintaining a secure laboratory environment.

Chemical Identifier:

Name: 5-Bromo-2-methylbenzenesulfonamide

CAS Number: 56919-16-5

Molecular Formula: C₇H₈BrNO₂S

Hazard Summary: According to the Global Harmonized System (GHS), 5-Bromo-2-
methylbenzenesulfonamide is classified as acutely toxic if swallowed. It is a solid in form.

Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral H301 Danger
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Given the hazards associated with 5-Bromo-2-methylbenzenesulfonamide, the following

personal protective equipment is mandatory.

PPE Category Item Specification

Hand Protection Gloves

Nitrile or latex gloves are

suitable. Always check for

perforations before use and

change gloves frequently.[1]

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against dust

particles.[1][2]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn and fully

buttoned.[1]

Respiratory Protection Fume Hood

All handling of solid 5-Bromo-

2-methylbenzenesulfonamide

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust.[1]

The following diagram outlines the relationship between the chemical's hazards and the

required personal protective equipment.
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Caption: Hazard to PPE Correlation

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural steps for the safe handling of 5-Bromo-2-
methylbenzenesulfonamide in a laboratory setting.

1. Preparation and Area Inspection:

Ensure a certified chemical fume hood is in proper working order.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[3]

Clear the workspace of any unnecessary equipment or chemicals.

Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing

paper).

2. Weighing and Handling:
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Perform all manipulations of the solid compound within the chemical fume hood to control

dust.

Use a dedicated spatula and weighing paper for this chemical.

Avoid creating dust by handling the solid gently.

If dissolving the solid, add the solvent to the solid slowly to prevent splashing.

3. Post-Handling and Cleanup:

Wipe down the work surface within the fume hood with an appropriate solvent and then with

a cleaning solution.

Dispose of all contaminated disposables (e.g., weighing paper, gloves) in a designated

hazardous waste container.

The following flowchart illustrates the standard operating procedure for handling 5-Bromo-2-
methylbenzenesulfonamide.
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Start: Prepare to Handle
5-Bromo-2-methylbenzenesulfonamide

1. Prepare Work Area
- Verify fume hood function

- Check safety shower/eyewash
- Clear workspace

2. Don Personal Protective Equipment
- Nitrile gloves

- Chemical splash goggles
- Lab coat

3. Weigh and Handle in Fume Hood
- Use dedicated equipment

- Handle gently to avoid dust

4. Perform Experimental Procedure

5. Clean Work Area
- Wipe down surfaces

- Dispose of contaminated items

6. Doff Personal Protective Equipment

7. Wash Hands Thoroughly

End
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Caption: Handling Workflow Diagram
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Disposal Plan
Proper disposal of 5-Bromo-2-methylbenzenesulfonamide and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Unused or contaminated solid 5-Bromo-2-methylbenzenesulfonamide should

be collected in a clearly labeled hazardous waste container.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weighing paper, and pipette tips, must be disposed of in the same

hazardous waste container.

Empty Containers: Rinse the original container with a suitable solvent three times. The

rinsate should be collected and disposed of as hazardous waste.

Disposal Procedure:

Container Labeling: Ensure the hazardous waste container is labeled with "Hazardous

Waste," the full chemical name, and the associated hazards.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Pickup: Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) department or a certified hazardous waste disposal company. Do not dispose of this

chemical down the drain or in regular trash.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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